Cas no 36187-56-1 ( )

• Product Name: &nbsp
• CAS No: 36187-56-1
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 921102
• PubChem ID: 269939
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-[2-(3-cyanopropyl)-1,3-dioxolan-2-yl]butanenitrile
• 2.2-Bis-< 3-cyan-propyl> -1.3-dioxolan
• 4,4'-(1,3-dioxolane-2,2-diyl)dibutanenitrile
• 4,4'-[1,3]dioxolane-2,2-diyl-bis-butyronitrile
• AC1L6NJC
• AC1Q4S7O
• AR-1F7383
• CTK1C4892
• NSC111661
• 36187-56-1
• MLS002706420
• SMR001573827
• SCHEMBL11590745
• DTXSID70296812
• CHEMBL1870611
• NSC-111661
• &nbsp;

• Inchi： 1S/C11H16N2O2/c12-7-3-1-5-11(6-2-4-8-13)14-9-10-15-11/h1-6,9-10H2
• InChI Key： VCBTUNAHDSEABM-UHFFFAOYSA-N
• SMILES： O1CCOC1(CCCC#N)CCCC#N

Computed Properties

• Exact Mass: 208.12128
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 66.04
• LogP: 2.11726